Cas no 915873-63-1 (4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine
• CAS No: 915873-63-1
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• MDL: MFCD07360028
• CID: 871786
• PubChem ID: 2986747
• Update Time: 2025-07-27

4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(7-Chloro-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-amine
• CHEMBRDG-BB 7995997
• 4-(7-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine
• MLS001007972
• SCHEMBL12296218
• DTXSID80388111
• AKOS003667540
• 4-(6-chloro-2,3-dihydro-1,4-benzodioxin-7-yl)-1,3-thiazol-2-amine
• CHEMBL1440925
• MFCD07360028
• SMR000498531
• 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine, AldrichCPR
• HMS2845G11
• BS-38584
• 915873-63-1
• 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine

• MDL： MFCD07360028
• Inchi： 1S/C11H9ClN2O2S/c12-7-4-10-9(15-1-2-16-10)3-6(7)8-5-17-11(13)14-8/h3-5H,1-2H2,(H2,13,14)
• InChI Key： UJRSOTQEMKMWCD-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C1=CSC(N)=N1)OCCO2

Computed Properties

• Exact Mass: 268.00700
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 85.61000
• LogP: 3.39810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine (CAS No. 915873-63-1)

The compound 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine, identified by its CAS No. 915873-63-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a benzodioxin moiety with a thiazol-2-amine group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine has surged due to their versatility in medicinal chemistry. The compound's chloro-substituted benzodioxin core is known for its stability and bioactivity, while the thiazol-2-amine group contributes to its potential as a pharmacophore. This dual functionality aligns with current trends in targeted drug design and small-molecule therapeutics, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases.

The synthesis and characterization of CAS No. 915873-63-1 involve advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for its use in high-stakes research. Additionally, the compound's solubility and stability profiles are frequently studied to optimize its formulation for preclinical trials. Such investigations are often highlighted in scientific literature and patent filings, reflecting its growing relevance in academia and industry.

From an SEO perspective, queries related to "benzodioxin derivatives", "thiazole-amine applications", and "CAS 915873-63-1 uses" are increasingly common among researchers and chemists. This underscores the need for detailed, accessible information about the compound's properties and potential. Furthermore, discussions on green chemistry and sustainable synthesis often reference such molecules, as they exemplify the balance between efficacy and environmental considerations in modern chemical design.

In conclusion, 4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-amine represents a promising candidate for future scientific breakthroughs. Its structural complexity and functional diversity make it a valuable asset in the quest for innovative solutions to global health challenges. As research progresses, this compound is likely to remain a focal point in discussions about drug development, molecular biology, and chemical innovation.